5(R)-HETE
5(R)-HETE
5R-HETE is a hydroxy fatty acid and a polyunsaturated fatty acid.
5R-hydroxy-6E,8Z,11Z,14Z-eicosatetraenoic acid is a natural product found in Sparlingia pertusa with data available.
5R-hydroxy-6E,8Z,11Z,14Z-eicosatetraenoic acid is a natural product found in Sparlingia pertusa with data available.
Brand Name:
Vulcanchem
CAS No.:
61641-47-2
VCID:
VC21241048
InChI:
InChI=1S/C20H32O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-16-19(21)17-15-18-20(22)23/h6-7,9-10,12-14,16,19,21H,2-5,8,11,15,17-18H2,1H3,(H,22,23)/b7-6-,10-9-,13-12-,16-14+/t19-/m0/s1
SMILES:
CCCCCC=CCC=CCC=CC=CC(CCCC(=O)O)O
Molecular Formula:
C20H32O3
Molecular Weight:
320.5 g/mol
5(R)-HETE
CAS No.: 61641-47-2
Cat. No.: VC21241048
Molecular Formula: C20H32O3
Molecular Weight: 320.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 5R-HETE is a hydroxy fatty acid and a polyunsaturated fatty acid. 5R-hydroxy-6E,8Z,11Z,14Z-eicosatetraenoic acid is a natural product found in Sparlingia pertusa with data available. |
|---|---|
| CAS No. | 61641-47-2 |
| Molecular Formula | C20H32O3 |
| Molecular Weight | 320.5 g/mol |
| IUPAC Name | (5R,6E,8Z,11Z,14Z)-5-hydroxyicosa-6,8,11,14-tetraenoic acid |
| Standard InChI | InChI=1S/C20H32O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-16-19(21)17-15-18-20(22)23/h6-7,9-10,12-14,16,19,21H,2-5,8,11,15,17-18H2,1H3,(H,22,23)/b7-6-,10-9-,13-12-,16-14+/t19-/m0/s1 |
| Standard InChI Key | KGIJOOYOSFUGPC-CABOLEKPSA-N |
| Isomeric SMILES | CCCCC/C=C\C/C=C\C/C=C\C=C\[C@@H](CCCC(=O)O)O |
| SMILES | CCCCCC=CCC=CCC=CC=CC(CCCC(=O)O)O |
| Canonical SMILES | CCCCCC=CCC=CCC=CC=CC(CCCC(=O)O)O |
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